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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl ether (DIPE) is a secondary ether utilized as a solvent and a component in mobile

phases for column chromatography.[1][2] Its properties, such as low water solubility and a wide

liquid range, make it suitable for the separation of mid- to low-polarity compounds.[1] However,

its use requires stringent safety protocols due to its high flammability and, most critically, its

propensity to form explosive peroxides upon exposure to air and light.[2][3][4] These

application notes provide a comprehensive overview of the use of diisopropyl ether in column

chromatography, with a strong emphasis on safety, detailed experimental protocols, and

application data.

Physicochemical Properties of Diisopropyl Ether
A thorough understanding of the physicochemical properties of diisopropyl ether is essential

for its effective and safe use in chromatography. Key properties are summarized in the table

below.
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Property Value References

IUPAC Name 2-isopropoxypropane [2]

CAS Number 108-20-3 [2]

Molecular Formula C6H14O [2]

Molecular Weight 102.177 g/mol [2]

Appearance Colorless liquid [2]

Odor Sharp, sweet, ether-like [2]

Boiling Point 68.5 °C [2]

Melting Point -60 °C [2]

Density 0.725 g/mL [2]

Vapor Pressure 119 mmHg (at 20 °C) [2]

Solubility in Water 2 g/L (at 20 °C) [2]

Eluent Strength (ε°) on Silica ~0.28

Safety Precautions: The Hazard of Peroxide
Formation
The primary hazard associated with diisopropyl ether is the formation of shock-sensitive and

potentially explosive peroxides upon storage and exposure to oxygen and light.[2][3]

Diisopropyl ether is more prone to peroxide formation than diethyl ether.[5] Therefore, strict

adherence to safety protocols is mandatory.

Peroxide Formation Mechanism
The formation of peroxides in diisopropyl ether is a radical chain reaction initiated by the

abstraction of a hydrogen atom from the carbon adjacent to the ether oxygen.
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Figure 1. Simplified mechanism of peroxide formation in diisopropyl ether.

Storage and Handling
Storage: Store diisopropyl ether in airtight, light-resistant containers in a cool, dry, well-

ventilated area away from heat and ignition sources.[6]

Inhibitors: Whenever possible, purchase DIPE containing inhibitors such as butylated

hydroxytoluene (BHT) to prevent peroxide formation.[2]

Labeling: Upon receipt, label the container with the date of receipt and the date it is first

opened. An expiration date for testing or disposal should be clearly marked.[7]

Inert Atmosphere: For long-term storage of uninhibited DIPE, consider storing under an inert

atmosphere (e.g., nitrogen or argon).[5]

Peroxide Testing and Removal
Regularly test for the presence of peroxides, especially in opened containers. It is

recommended to test diisopropyl ether every 3 months.[2] Never attempt to open a container

of DIPE if crystals are visible around the cap or in the liquid, as these can be explosive

peroxides.[8]
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Figure 2. Workflow for testing for peroxides in diisopropyl ether.
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Applications in Column Chromatography
Diisopropyl ether is primarily used in normal-phase chromatography. Its moderate polarity

makes it a suitable component of the mobile phase for the separation of various classes of

organic compounds.

General Elution Characteristics
In normal-phase chromatography with a polar stationary phase (e.g., silica gel or alumina), the

elution order of compounds is generally from least polar to most polar.[9] DIPE can be used as

a component of the mobile phase to elute compounds of intermediate polarity.

Separation of Specific Compound Classes
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Compound Class
Typical Mobile
Phase Composition

Comments References

Alkaloids

Dichloromethane/Met

hanol with trace

triethylamine (for

preliminary

separation)

Ethers can be used in

solvent systems for

alkaloid separation.

The basicity of

alkaloids often

requires the addition

of a small amount of a

basic modifier like

triethylamine to the

mobile phase to

improve peak shape

and reduce tailing.

[10][11]

Terpenes
Hexane/Diisopropyl

Ether

Terpenes, being

largely non-polar, are

well-suited for

separation using non-

polar mobile phases.

A gradient from a non-

polar solvent like

hexane to a slightly

more polar solvent like

DIPE can effectively

separate different

terpene subclasses.

[12][13]
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Lipids

Hexane/Diisopropyl

Ether/Acetic Acid

(e.g., 80:20:2)

For the separation of

neutral lipids, a

mixture of a non-polar

solvent, a moderately

polar solvent like

DIPE, and a small

amount of acid to

suppress ionization of

free fatty acids is often

employed.

[14][15]

Pharmaceuticals

(Dapsone &

Pyrimethamine)

Diisopropyl

ether/Methanol/21%

Aqueous Ammonium

Hydroxide (96:4:0.1)

This specific HPLC

method demonstrates

the utility of DIPE in a

mixed mobile phase

for the separation of

pharmaceutical

compounds.

Experimental Protocols
Protocol for Peroxide Testing and Removal
Materials:

Diisopropyl ether to be tested

Peroxide test strips or Potassium Iodide solution (10% w/v)

Glacial acetic acid

Ferrous sulfate (FeSO₄) solution (60g FeSO₄, 6mL concentrated H₂SO₄, 110mL water) or

activated alumina

Glass test tubes

Appropriate personal protective equipment (PPE): safety goggles, lab coat, chemical-

resistant gloves.
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Procedure for Peroxide Testing (Potassium Iodide Method):

In a clean test tube, mix 1 mL of the diisopropyl ether with 1 mL of glacial acetic acid.

Add a few drops of the 10% potassium iodide solution and shake the mixture.

A yellow to brown color indicates the presence of peroxides.[16]

Procedure for Peroxide Removal (Ferrous Sulfate Method):

To the diisopropyl ether containing peroxides, add the ferrous sulfate solution in a

separatory funnel.

Shake the funnel, periodically releasing the pressure.

Separate the aqueous layer.

Wash the ether layer with water to remove any residual iron salts.

Dry the ether over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

Retest the diisopropyl ether to ensure all peroxides have been removed before use.[7]

General Protocol for Normal-Phase Column
Chromatography
This protocol provides a general workflow for using diisopropyl ether as a component of the

mobile phase in normal-phase column chromatography.
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Figure 3. General workflow for column chromatography.
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Materials:

Glass chromatography column

Stationary phase (e.g., silica gel 60, 230-400 mesh)

Diisopropyl ether (peroxide-free)

Co-solvent (e.g., hexane, ethyl acetate)

Sample to be purified

Collection vessels (e.g., test tubes, flasks)

Cotton or glass wool

Sand

Procedure:

Mobile Phase Selection: Use thin-layer chromatography (TLC) to determine the optimal

mobile phase composition. A good mobile phase will give a retention factor (Rf) of 0.2-0.4 for

the desired compound. Start with a low polarity solvent (e.g., hexane) and gradually increase

the proportion of diisopropyl ether.

Column Packing:

Place a small plug of cotton or glass wool at the bottom of the column.

Add a thin layer of sand.

Prepare a slurry of the silica gel in the initial, least polar mobile phase.

Pour the slurry into the column, ensuring no air bubbles are trapped.

Allow the silica gel to settle, draining excess solvent until the solvent level is just above the

top of the silica.
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Add a layer of sand to the top of the silica bed to prevent disturbance during sample and

solvent addition.[9]

Sample Loading:

Dissolve the sample in a minimal amount of the mobile phase.

Carefully apply the sample solution to the top of the column.

Allow the sample to adsorb onto the silica gel by draining a small amount of solvent.[17]

Elution:

Carefully add the mobile phase to the top of the column.

Begin collecting the eluent in fractions.

If a gradient elution is required, gradually increase the proportion of diisopropyl ether in
the mobile phase.

Fraction Analysis and Compound Isolation:

Analyze the collected fractions by TLC to identify which fractions contain the desired

compound(s).

Combine the pure fractions containing the target compound.

Remove the solvent (e.g., using a rotary evaporator) to obtain the purified compound.

Conclusion
Diisopropyl ether can be a useful, moderately polar component in mobile phases for normal-

phase column chromatography, particularly for the separation of mid- to low-polarity

compounds. However, its significant hazard due to peroxide formation necessitates rigorous

safety protocols, including regular testing and proper handling and storage. Researchers

should always prioritize safety and be fully aware of the risks before incorporating diisopropyl
ether into their chromatographic methods. When used with appropriate caution, DIPE can be

an effective tool in the purification of a range of chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. columbia.edu [columbia.edu]

2. Petroleum Ether For Essential Oil Fractionation: Terpene Selectivity And Oxidation Control
[eureka.patsnap.com]

3. chem.libretexts.org [chem.libretexts.org]

4. glsciencesinc.com [glsciencesinc.com]

5. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]

6. byjus.com [byjus.com]

7. westernsydney.edu.au [westernsydney.edu.au]

8. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]

9. web.uvic.ca [web.uvic.ca]

10. Preparative Separation of Alkaloids from Stem of Euchresta tubulosa Dunn. by High-
Speed Counter-Current Chromatography Using Stepwise Elution - PMC
[pmc.ncbi.nlm.nih.gov]

11. Alkaloid Separation - Lifeasible [lifeasible.com]

12. column-chromatography.com [column-chromatography.com]

13. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]

17. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Application Notes and Protocols: Diisopropyl Ether in
Column Chromatography Mobile Phase]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094823#diisopropyl-ether-in-column-
chromatography-mobile-phase]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b094823?utm_src=pdf-custom-synthesis
http://www.columbia.edu/cu/chemistry/ugrad/hssp/EXP_8.html
https://eureka.patsnap.com/report-petroleum-ether-for-essential-oil-fractionation-terpene-selectivity-and-oxidation-control
https://eureka.patsnap.com/report-petroleum-ether-for-essential-oil-fractionation-terpene-selectivity-and-oxidation-control
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Chromatography/V._Chromatography/B._Column_Chromatography
https://www.glsciencesinc.com/blog/hplc-column-washing-procedure
https://www.sciencemadness.org/smwiki/index.php/Diisopropyl_ether
https://byjus.com/chemistry/column-chromatography/
https://www.westernsydney.edu.au/__data/assets/pdf_file/0006/25692/25692_Guidelines_for_the_use_of_Peroxide-forming_chemicals.pdf
https://ehs.mst.edu/labsafetyprogramtoc/peroxidetestprotocol/
https://web.uvic.ca/~berryde/techniques/column%20chrom.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943640/
https://www.lifeasible.com/alkaloid-separation/
https://www.column-chromatography.com/blog/chromatographic-isolation-of-terpenes-by-silica-gel
https://pmc.ncbi.nlm.nih.gov/articles/PMC5113832/
https://www.researchgate.net/publication/17313542_Separation_of_lipids_by_Silica_Gel_G_column_chromatography
https://www.researchgate.net/post/SOLVENT_SYSTEM_FOR_separation_of_lipids_by_Thin_layer_chromatography
https://chemistry.osu.edu/inresources/safety/chem/best-practices/peroxide-formation
https://chem.libretexts.org/Bookshelves/General_Chemistry/Book%3A_Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry_(Schaller)/Structure_and_Reactivity_in_Organic_Biological_and_Inorganic_Chemistry_II%3A_Practical_Aspects_of_Structure_-_Purification_and_Spectroscopy/07%3A_Purification_of_Molecular_Compounds/7.09%3A_Column_Chromatography_(Normal_Phase)
https://www.benchchem.com/product/b094823#diisopropyl-ether-in-column-chromatography-mobile-phase
https://www.benchchem.com/product/b094823#diisopropyl-ether-in-column-chromatography-mobile-phase
https://www.benchchem.com/product/b094823#diisopropyl-ether-in-column-chromatography-mobile-phase
https://www.benchchem.com/product/b094823#diisopropyl-ether-in-column-chromatography-mobile-phase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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